Cas no 2591-11-9 (Benzothiazole,2-(ethylsulfonyl)-)

• Product Name: Benzothiazole,2-(ethylsulfonyl)-
• CAS No: 2591-11-9
• MF: C₉H₉NO₂S₂
• MW: 227.30325961113
• CID: 284729
• PubChem ID: 17428
• Update Time: 2025-04-19

Benzothiazole,2-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(ethylsulfonyl)-
• 2-(Ethylsulfonyl)-1,3-benzothiazole
• DTXSID00180578
• AKOS024342784
• Ethylsulfonylbenzothiazole
• 2-(ethyl sulfonyl)-1,3-benzothiazole
• benzothiazole, 2-(ethylsulfonyl)-
• ZYGPCLHWVYJMPA-UHFFFAOYSA-N
• InChI=1/C9H9NO2S2/c1-2-14(11,12)9-10-7-5-3-4-6-8(7)13-9/h3-6H,2H2,1H
• 2-(Ethanesulfonyl)-1,3-benzothiazole
• SCHEMBL3595617
• 2591-11-9
• BENZOTHIAZOLE, ETHYLSULFONYL-
• Ethyl 2-benzothiazyl sulfone
• 2-(ethylsulfonyl)benzo[d]thiazole
• 2-(ethylsulfonyl)benzothiazole

• Inchi： 1S/C9H9NO2S2/c1-2-14(11,12)9-10-7-5-3-4-6-8(7)13-9/h3-6H,2H2,1H3
• InChI Key： ZYGPCLHWVYJMPA-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)(CC)(=O)=O

Computed Properties

• Exact Mass: 227.00757
• Monoisotopic Mass: 227.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 47.03